Cas no 1361471-75-1 (2-Chloro-6-(3,5-dichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Chloro-6-(3,5-dichlorophenyl)isonicotinaldehyde
• CAS No: 1361471-75-1
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926134
• Update Time: 2025-10-22

2-Chloro-6-(3,5-dichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3,5-dichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-9-3-8(4-10(14)5-9)11-1-7(6-17)2-12(15)16-11/h1-6H
• InChI Key： BIHZRHSABZXFES-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=O)C=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(3,5-dichlorophenyl)isonicotinaldehyde

Comprehensive Overview of 2-Chloro-6-(3,5-dichlorophenyl)isonicotinaldehyde (CAS No. 1361471-75-1)

2-Chloro-6-(3,5-dichlorophenyl)isonicotinaldehyde (CAS No. 1361471-75-1) is a specialized organic compound widely recognized for its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of chlorinated isonicotinaldehyde derivatives, which are increasingly studied for their bioactive potential. The presence of multiple chlorine atoms in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated aromatic compounds like 2-Chloro-6-(3,5-dichlorophenyl)isonicotinaldehyde has surged due to their role in developing novel drug candidates and crop protection agents. Researchers are particularly interested in its potential as a building block for heterocyclic synthesis, a key area in modern medicinal chemistry. The compound's isonicotinaldehyde core provides a versatile platform for further functionalization, enabling the creation of diverse molecular architectures.

The synthesis of CAS No. 1361471-75-1 typically involves multi-step organic reactions, including chlorination and cross-coupling processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, recent studies have explored more sustainable routes for producing this compound, aligning with the industry's shift toward environmentally friendly practices.

From an application perspective, 2-Chloro-6-(3,5-dichlorophenyl)isonicotinaldehyde has shown promise in the development of enzyme inhibitors and antimicrobial agents. Its structural features allow it to interact with biological targets, making it a subject of interest in drug discovery programs. Additionally, its potential use in material science, particularly in the synthesis of functional polymers, is being investigated by several research groups.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 1361471-75-1 is crucial. The compound exhibits moderate solubility in organic solvents and requires careful handling due to its sensitivity to light and moisture. Proper storage conditions, such as refrigeration under inert atmosphere, are recommended to maintain its stability over time.

The commercial availability of 2-Chloro-6-(3,5-dichlorophenyl)isonicotinaldehyde has expanded in recent years, with several specialty chemical suppliers offering it in varying quantities. Its pricing and purity grades (e.g., ≥95%, ≥98%) are key considerations for procurement teams. As the scientific community continues to explore its applications, this compound is expected to play an increasingly important role in advancing cutting-edge research across multiple disciplines.